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Introduction
Tedizolid is a second-generation oxazolidinone antibiotic approved for the treatment of acute

bacterial skin and skin structure infections (ABSSSI) caused by susceptible Gram-positive

bacteria.[1] Its enhanced potency and favorable safety profile compared to the first-in-class

agent, linezolid, make it a significant tool in the fight against antimicrobial resistance.[1][2] This

technical guide provides an in-depth overview of the in vitro antibacterial spectrum of tedizolid

against key Gram-positive pathogens, details the experimental protocols for its evaluation, and

illustrates its mechanism of action and resistance pathways.

In Vitro Antibacterial Spectrum
Tedizolid demonstrates potent in vitro activity against a broad range of Gram-positive bacteria,

including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant

enterococci (VRE), and penicillin-resistant streptococci.[1] It is typically four- to eight-fold more

potent than linezolid against staphylococci, enterococci, and streptococci.[1][3]
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The following tables summarize the in vitro activity of tedizolid against key Gram-positive

pathogens, as measured by minimum inhibitory concentration (MIC) values. MIC50 and MIC90

represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Table 1: In Vitro Activity of Tedizolid against Staphylococcus aureus

Organism
Antimicro
bial
Agent

No. of
Isolates

MIC50
(μg/mL)

MIC90
(μg/mL)

Suscepti
bility (%)

Referenc
e(s)

Methicillin-

Susceptibl

e S. aureus

(MSSA)

Tedizolid 100 0.5 0.5 >99.9 [4][5]

Linezolid 100 2 2 100 [4]

Methicillin-

Resistant

S. aureus

(MRSA)

Tedizolid 100 0.5 0.5 >99.9 [4][5]

Linezolid 100 2 2 100 [4]

All S.

aureus
Tedizolid 4667 0.12 0.25 100 [5][6]

Linezolid 4667 1 1 100 [6]

Table 2: In Vitro Activity of Tedizolid against Coagulase-Negative Staphylococci (CoNS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25673021/
https://www.semanticscholar.org/paper/Characterization-of-the-Core-Ribosomal-Binding-for-Wright-Deane-Alder/8d6f41822932274017ced6d94ddaa3daa107f260
https://pubmed.ncbi.nlm.nih.gov/25673021/
https://pubmed.ncbi.nlm.nih.gov/25673021/
https://www.semanticscholar.org/paper/Characterization-of-the-Core-Ribosomal-Binding-for-Wright-Deane-Alder/8d6f41822932274017ced6d94ddaa3daa107f260
https://pubmed.ncbi.nlm.nih.gov/25673021/
https://www.semanticscholar.org/paper/Characterization-of-the-Core-Ribosomal-Binding-for-Wright-Deane-Alder/8d6f41822932274017ced6d94ddaa3daa107f260
https://www.eucast.org/bacteria/methodology-and-instructions/disk-diffusion-and-quality-control/
https://www.eucast.org/bacteria/methodology-and-instructions/disk-diffusion-and-quality-control/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism
Antimicro
bial
Agent

No. of
Isolates

MIC50
(μg/mL)

MIC90
(μg/mL)

Suscepti
bility (%)

Referenc
e(s)

Coagulase-

Negative

Staphyloco

cci

Tedizolid 344 0.06-0.12 0.12-0.25 98.9 [7][8]

Linezolid 344 0.5-1 0.5-1 - [8]

Table 3: In Vitro Activity of Tedizolid against Enterococcus Species

Organism
Antimicro
bial
Agent

No. of
Isolates

MIC50
(μg/mL)

MIC90
(μg/mL)

Suscepti
bility (%)

Referenc
e(s)

Enterococc

us faecalis
Tedizolid 50 0.25 0.25 100 [7][9]

Linezolid 50 2 2 - [4]

Vancomyci

n-Resistant

Enterococc

us faecium

(VRE)

Tedizolid 50 0.5 0.5 98.9-100 [4][9]

Linezolid 50 2 2 - [4]

Table 4: In Vitro Activity of Tedizolid against Streptococcus Species
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Organism
Antimicro
bial
Agent

No. of
Isolates

MIC50
(μg/mL)

MIC90
(μg/mL)

Suscepti
bility (%)

Referenc
e(s)

Streptococ

cus

pyogenes

(Group A)

Tedizolid 50 0.12 0.25 >99.9 [4][5]

Linezolid 50 1 2 - [4]

Streptococ

cus

agalactiae

(Group B)

Tedizolid 50 0.12 0.25 >99.9 [4][5]

Linezolid 50 1 2 - [4]

Streptococ

cus

anginosus

group

Tedizolid 75 0.12 0.25 >99.9 [4][5]

Linezolid 75 1 2 - [4]

Streptococ

cus

pneumonia

e

Tedizolid 3008 - 0.25 100 [6][10]

Linezolid 3008 - 1 100 [6][10]

Viridans

Group

Streptococ

ci

Tedizolid - 0.06 0.12-0.25 100 [7][11]

Experimental Protocols
The determination of the in vitro activity of tedizolid is performed using standardized methods,

primarily broth microdilution and agar dilution, as established by the Clinical and Laboratory
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Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing

(EUCAST).

Broth Microdilution Method (CLSI M07-A10)
This method is a reference standard for determining the Minimum Inhibitory Concentration

(MIC) of an antimicrobial agent.

Preparation of Antimicrobial Agent: A stock solution of tedizolid is prepared and serially

diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of

concentrations.

Inoculum Preparation: A standardized inoculum of the test organism is prepared to a turbidity

equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 108

colony-forming units (CFU)/mL. This suspension is then diluted to achieve a final

concentration of approximately 5 x 105 CFU/mL in the test wells.

Inoculation: Microtiter plates containing the serially diluted tedizolid are inoculated with the

standardized bacterial suspension.

Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

MIC Determination: The MIC is read as the lowest concentration of tedizolid that completely

inhibits visible growth of the organism. For oxazolidinones like tedizolid, the MIC can also be

read at the point of approximately 80% growth inhibition, as some trailing growth may occur.

[12]

Agar Dilution Method (EUCAST E.DEF 3.1)
This method involves the incorporation of the antimicrobial agent into an agar medium.

Preparation of Antimicrobial-Containing Agar: A stock solution of tedizolid is prepared and

added to molten Mueller-Hinton agar at various concentrations. The agar is then poured into

petri dishes and allowed to solidify.

Inoculum Preparation: A bacterial suspension is prepared to a 0.5 McFarland standard and

then diluted.
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Inoculation: A standardized volume of the diluted inoculum is spotted onto the surface of the

agar plates containing different concentrations of tedizolid.

Incubation: Plates are incubated at 35°C ± 2°C for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of tedizolid that prevents the growth

of a visible colony or a haze of growth.

Preparation

Testing Analysis
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Click to download full resolution via product page

Experimental Workflow for MIC Determination.

Mechanism of Action
Tedizolid, like other oxazolidinones, exerts its antibacterial effect by inhibiting bacterial protein

synthesis.[1][4] It binds to the 50S ribosomal subunit at the peptidyl transferase center (PTC), a

critical site for peptide bond formation.[10] Specifically, tedizolid interacts with the 23S rRNA

component of the 50S subunit, preventing the formation of a functional 70S initiation complex.

[4][13] This binding action blocks the proper positioning of the initiator fMet-tRNA in the P-site,

thereby inhibiting the first step of protein synthesis.[3]

The unique binding site and mechanism of action of oxazolidinones mean there is no cross-

resistance with other classes of protein synthesis inhibitors.[7]
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Mechanism of Action of Tedizolid.

Resistance Mechanisms
While resistance to tedizolid is currently rare, several mechanisms have been identified that

can lead to reduced susceptibility. These primarily involve alterations to the drug's target site on

the ribosome.
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Target Site Mutations: Point mutations in the genes encoding the 23S rRNA are the most

common mechanism of resistance to oxazolidinones.[14] These mutations, often at position

G2576T, alter the binding site of tedizolid, reducing its affinity for the ribosome. Mutations in

the genes for ribosomal proteins L3 and L4 have also been implicated in resistance.[14]

Horizontally Acquired Resistance Genes:

cfr Gene: The cfr (chloramphenicol-florfenicol resistance) gene is a significant concern as

it is often located on mobile genetic elements, allowing for horizontal transfer between

bacteria.[14] This gene encodes a methyltransferase that modifies an adenine residue

(A2503) in the 23S rRNA.[14] This methylation sterically hinders the binding of several

classes of antibiotics, including oxazolidinones. However, tedizolid's structure allows it to

retain some activity against cfr-positive strains compared to linezolid.[13][14]

optrA and poxtA Genes: These genes encode ATP-binding cassette (ABC-F) proteins that

are thought to confer resistance by protecting the ribosome from the action of

oxazolidinones. Like cfr, these genes can be carried on plasmids and contribute to the

spread of resistance.

Target Site Modification Acquired Resistance Genes
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Mechanisms of Resistance to Tedizolid.
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Conclusion
Tedizolid exhibits potent in vitro activity against a wide array of clinically significant Gram-

positive pathogens, including multidrug-resistant strains. Its enhanced potency over linezolid,

coupled with a favorable safety profile, establishes it as a valuable therapeutic option. A

thorough understanding of its antibacterial spectrum, the standardized methodologies for its

evaluation, and the evolving landscape of resistance mechanisms is crucial for its judicious use

in clinical practice and for guiding future drug development efforts. Continuous surveillance of

tedizolid's activity through established programs like the Surveillance of Tedizolid Activity and

Resistance (STAR) programme is essential to monitor for any shifts in susceptibility patterns.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. liofilchem.net [liofilchem.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-
positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

5. [PDF] Characterization of the Core Ribosomal Binding Region for the Oxazolidone Family
of Antibiotics Using Cryo-EM. | Semantic Scholar [semanticscholar.org]

6. EUCAST: Disk Diffusion and Quality Control [eucast.org]

7. researchgate.net [researchgate.net]

8. Oxazolidinones: activity, mode of action, and mechanism of resistance - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Determination of Tedizolid susceptibility interpretive criteria for gram-positive pathogens
according to clinical and laboratory standards institute guidelines - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Characterization of the Core Ribosomal Binding Region for the Oxazolidone Family of
Antibiotics Using Cryo-EM - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.semanticscholar.org/paper/Characterization-of-the-Core-Ribosomal-Binding-for-Wright-Deane-Alder/8d6f41822932274017ced6d94ddaa3daa107f260
https://www.benchchem.com/product/b15580147?utm_src=pdf-custom-synthesis#bc-rfq
https://www.liofilchem.net/login.area.mic/technical_sheets/MTS37.pdf
https://www.researchgate.net/figure/Study-workflow-Schematic-representation-of-the-experimental-workflow-used-in-this-study_fig1_395165367
https://www.researchgate.net/publication/11858728_Oxazolidinones_Mechanism_of_Action_Inhibition_of_the_First_Peptide_Bond_Formation
https://pubmed.ncbi.nlm.nih.gov/25673021/
https://pubmed.ncbi.nlm.nih.gov/25673021/
https://www.semanticscholar.org/paper/Characterization-of-the-Core-Ribosomal-Binding-for-Wright-Deane-Alder/8d6f41822932274017ced6d94ddaa3daa107f260
https://www.semanticscholar.org/paper/Characterization-of-the-Core-Ribosomal-Binding-for-Wright-Deane-Alder/8d6f41822932274017ced6d94ddaa3daa107f260
https://www.eucast.org/bacteria/methodology-and-instructions/disk-diffusion-and-quality-control/
https://www.researchgate.net/publication/7752279_Mechanism_of_action_of_oxazolidinone_antibacterial_agents
https://pubmed.ncbi.nlm.nih.gov/15013035/
https://pubmed.ncbi.nlm.nih.gov/15013035/
https://pubmed.ncbi.nlm.nih.gov/29277464/
https://pubmed.ncbi.nlm.nih.gov/29277464/
https://pubmed.ncbi.nlm.nih.gov/29277464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7296538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7296538/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive
Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with
Complicated Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]

12. Activities of Tedizolid and Linezolid Determined by the Reference Broth Microdilution
Method against 3,032 Gram-Positive Bacterial Isolates Collected in Asia-Pacific, Eastern
Europe, and Latin American Countries in 2014 - PMC [pmc.ncbi.nlm.nih.gov]

13. Tedizolid | C17H15FN6O3 | CID 11234049 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. Tedizolid for the management of human infections: in vitro characteristics - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Antibacterial Spectrum of Tedizolid Against Gram-
Positive Pathogens: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580147/docs#the-antibacterial-spectrum-of-
tedizolid-against-gram-positive-pathogens-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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